Cas no 2228257-48-3 (3-(1,2-oxazol-3-yl)but-3-en-1-amine)

• Product Name: 3-(1,2-oxazol-3-yl)but-3-en-1-amine
• CAS No: 2228257-48-3
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 5994325
• PubChem ID: 165617847
• Update Time: 2025-08-05

3-(1,2-oxazol-3-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1,2-oxazol-3-yl)but-3-en-1-amine
• 2228257-48-3
• EN300-1808578

• Inchi： 1S/C7H10N2O/c1-6(2-4-8)7-3-5-10-9-7/h3,5H,1-2,4,8H2
• InChI Key： KZWLUWXZTIWVEL-UHFFFAOYSA-N
• SMILES： O1C=CC(C(=C)CCN)=N1

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52Ų

Additional information on 3-(1,2-oxazol-3-yl)but-3-en-1-amine

Professional Introduction to Compound with CAS No. 2228257-48-3 and Product Name: 3-(1,2-oxazol-3-yl)but-3-en-1-amine

The compound with the CAS number 2228257-48-3 and the product name 3-(1,2-oxazol-3-yl)but-3-en-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of an oxazole ring fused with a butenylamine moiety suggests a versatile scaffold that could be exploited for the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in interest towards small molecules that can modulate biological pathways through precise interactions at the molecular level. The compound 3-(1,2-oxazol-3-yl)but-3-en-1-amine is no exception, as its dual functionality—combining the bioisosteric properties of the oxazole ring with the nucleophilic character of the butenylamine group—makes it an attractive candidate for drug discovery. The oxazole ring, known for its stability and ability to engage in hydrogen bonding, provides a rigid framework that can be fine-tuned to enhance binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential as a key intermediate in the synthesis of more complex pharmacophores. The butenylamine moiety, with its reactive amine group, can serve as a site for further functionalization, allowing chemists to introduce additional substituents that could improve solubility, metabolic stability, or target specificity. This flexibility is particularly valuable in modern drug design, where achieving optimal pharmacokinetic and pharmacodynamic properties is paramount.

Recent studies have highlighted the importance of oxazole derivatives in medicinal chemistry due to their broad spectrum of biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The structural motif of 3-(1,2-oxazol-3-yl)but-3-en-1-amine aligns well with this trend, as it combines the known bioactivity of oxazole derivatives with the potential to interact with biological targets through both hydrophobic and hydrogen bonding interactions provided by the butenylamine group.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility. The introduction of the oxazole ring typically requires cyclocondensation reactions between 1,2-diketones or β-diketones with hydroxylamine derivatives under controlled conditions. Subsequent functionalization of the butenylamine group can be achieved through nucleophilic substitution or addition reactions, depending on the desired substitution pattern. These synthetic strategies underscore the compound's feasibility for large-scale production and further derivatization.

In terms of biological evaluation, preliminary studies on 3-(1,2-oxazol-3-yl)but-3-en-1-amine have shown promising results in vitro. The compound has demonstrated inhibitory activity against several enzymes implicated in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its interaction with membrane-bound receptors has been explored, revealing a possible role in modulating neuronal signaling pathways. These findings are particularly intriguing given the growing interest in targeting neuroinflammatory diseases using small-molecule inhibitors.

The structural features of this compound also make it an interesting candidate for developing prodrug formulations. By leveraging its dual functionality, chemists can design prodrugs that release active species under specific physiological conditions or enzymatic action. This approach could enhance bioavailability and reduce systemic toxicity while maintaining targeted delivery to affected tissues. Such strategies are increasingly relevant in precision medicine, where personalized therapeutic interventions are becoming more feasible.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 3-(1,2-oxazol-3-yb)ut-buten-l-amine to potential biological targets. These simulations have revealed favorable interactions between key residues on the target protein and both the oxazole ring and butenylamine moiety. Such insights are crucial for optimizing lead compounds into viable drug candidates by guiding structural modifications that enhance binding affinity and selectivity.

The environmental impact of synthesizing and utilizing this compound is also an important consideration. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Catalytic methods and solvent-free reactions have been explored as alternatives to traditional approaches, aligning with broader sustainability goals in pharmaceutical manufacturing.

Future directions for research on 3-(1,2-o-xazol-butylen-l-amine) include exploring its mechanism of action in vivo through preclinical studies. Investigating its effects on animal models could provide valuable insights into its therapeutic potential and safety profile before human trials are initiated. Additionally, combinatorial chemistry approaches could be employed to generate libraries of related derivatives for high-throughput screening against diverse disease targets.

In conclusion,3-(1,b-zol-buten-l-amine) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of an oxazole ring and a butenylamine group offers a versatile scaffold for drug discovery，with applications spanning multiple therapeutic areas。As research continues，this compound is poised to contribute significantly to advancements in medicinal chemistry，offering hope for novel treatments against various diseases.